Cas no 3409-56-1 (Methionine, N-acetyl-,calcium salt (2:1))

• Product Name: Methionine, N-acetyl-,calcium salt (2:1)
• CAS No: 3409-56-1
• MF: C₁₄H₂₄CaN₂O₆S₂
• MW: 420.55816078186
• CID: 309079
• PubChem ID: 102408
• Update Time: 2025-04-19

Methionine, N-acetyl-,calcium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Methionine, N-acetyl-,calcium salt (2:1)
• DL-ACETYLMETHIONINE CALCIUM SALT
• calcium 2-acetamido-4-methylsulfanylbutanoate
• Calcium bis(N-acetyl-DL-methioninate)
• 3409-56-1
• calcium;2-acetamido-4-methylsulfanylbutanoate
• EINECS 222-295-7

• Inchi： 1S/2C7H13NO3S.Ca/c2*1-5(9)8-6(7(10)11)3-4-12-2;/h2*6H,3-4H2,1-2H3,(H,8,9)(H,10,11);/q;;+2/p-2
• InChI Key： RSLXYULLPVSFOZ-UHFFFAOYSA-L
• SMILES： [Ca+2].S(C)CCC(C(=O)[O-])NC(C)=O.S(C)CCC(C(=O)[O-])NC(C)=O

Computed Properties

• Exact Mass: 420.07000
• Monoisotopic Mass: 420.0701697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 167
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 189Ų

Experimental Properties

• Color/Form: White crystalline powder with unpleasant smell and easy moisture absorption
• PSA: 161.40000
• LogP: 1.28520
• Solubility: Soluble in water.